Cas no 2386386-61-2 (5-Bromo-2-ethoxy-1-fluoro-3-iodobenzene)

• Product Name: 5-Bromo-2-ethoxy-1-fluoro-3-iodobenzene
• CAS No: 2386386-61-2
• MF: C₈H₇BrFIO
• MW: 344.95
• CID: 5081772
• Update Time: 2025-10-28

5-Bromo-2-ethoxy-1-fluoro-3-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-ethoxy-1-fluoro-3-iodobenzene

• Inchi： 1S/C8H7BrFIO/c1-2-12-8-6(10)3-5(9)4-7(8)11/h3-4H,2H2,1H3
• InChI Key： QGJMDOILBDNCEC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(OCC)=C(F)C=1)I

Additional information on 5-Bromo-2-ethoxy-1-fluoro-3-iodobenzene

Chemical Profile of 5-Bromo-2-ethoxy-1-fluoro-3-iodobenzene (CAS No: 2386386-61-2)

5-Bromo-2-ethoxy-1-fluoro-3-iodobenzene, identified by its CAS number 2386386-61-2, is a specialized aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to the class of halogenated benzenes, featuring a unique arrangement of bromine, ethoxy, fluoro, and iodine substituents on its aromatic ring. The distinct structural motif of this molecule makes it a valuable intermediate in the synthesis of more complex organic molecules, particularly in the development of novel therapeutic agents.

The presence of multiple halogen atoms on the benzene ring enhances the reactivity of 5-Bromo-2-ethoxy-1-fluoro-3-iodobenzene, making it a versatile building block for further functionalization. In recent years, there has been a growing interest in halogenated aromatic compounds due to their role in medicinal chemistry. These compounds often exhibit enhanced binding affinity and metabolic stability, which are critical factors in drug design. The specific combination of bromine, ethoxy, fluoro, and iodine in 5-Bromo-2-ethoxy-1-fluoro-3-iodobenzene positions it as a promising candidate for exploring new pharmacophores.

One of the most compelling aspects of 5-Bromo-2-ethoxy-1-fluoro-3-iodobenzene is its utility in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. The iodo and bromo substituents on the benzene ring facilitate palladium-catalyzed reactions such as Suzuki-Miyaura, Heck, and Sonogashira couplings. These reactions allow for the introduction of diverse functional groups at specific positions on the aromatic core, enabling the construction of complex molecular architectures. The ethoxy group also contributes to the overall reactivity by influencing electronic properties and steric hindrance around the ring.

In the context of drug discovery, 5-Bromo-2-ethoxy-1-fluoro-3-iodobenzene has been employed in the synthesis of various bioactive molecules. For instance, recent studies have demonstrated its application in generating substituted benzamides and benzothiazoles, which are known for their biological activities ranging from anti-inflammatory to anticancer effects. The fluoro substituent, in particular, has been shown to improve pharmacokinetic properties such as bioavailability and lipophilicity, making it a desirable feature in drug design.

The role of fluorine in medicinal chemistry is well-documented, with numerous examples where fluorinated compounds exhibit superior pharmacological profiles compared to their non-fluorinated counterparts. The introduction of fluorine at specific positions can modulate metabolic pathways and enhance binding interactions with biological targets. In 5-Bromo-2-ethoxy-1-fluoro-3-iodobenzene, the fluoro group is strategically positioned to influence both electronic and steric properties, contributing to its versatility as a synthetic intermediate.

Recent advancements in computational chemistry have further highlighted the potential of 5-Bromo-2-ethoxy-1-fluoro-3-iodobenzene as a key intermediate. Molecular modeling studies have revealed that this compound can adopt multiple conformations depending on its environment, which may impact its reactivity and interactions with biological targets. These insights have guided researchers in optimizing synthetic routes and predicting biological activities with greater accuracy.

The synthesis of 5-Bromo-2 ethoxy 1 fluoro 3 iodobenzene typically involves multi-step organic transformations that require careful control over reaction conditions. Common methods include halogenation reactions followed by etherification and subsequent functional group interconversions. The use of high-purity starting materials and catalysts is essential to ensure high yields and minimal side products. Advances in green chemistry have also led to the development of more sustainable synthetic protocols, reducing waste and energy consumption without compromising efficiency.

The applications of 5-Bromo 2 ethoxy 1 fluoro 3 iodobenzene extend beyond pharmaceuticals into materials science and agrochemicals. For example, its derivatives have been explored as precursors for liquid crystals and organic semiconductors due to their ability to form ordered structures. Additionally, modifications based on this scaffold have shown promise in developing novel pesticides with improved efficacy and environmental safety.

As research continues to uncover new applications for halogenated aromatic compounds like 5-Bromo 2 ethoxy 1 fluoro 3 iodobenzene, it is clear that this molecule will remain a cornerstone in synthetic chemistry. Its unique structural features offer unparalleled flexibility for designing molecules with tailored properties, making it an indispensable tool for chemists working at the forefront of drug discovery and material science.